4-(2-chloropyridin-3-yl)oxan-4-ol

• Molecular Formula: C10H12ClNO2
• Molecular Weight: 213.66 g/mol
• IUPAC Name: 4-(2-chloropyridin-3-yl)oxan-4-ol
• InChI: InChI=1S/C10H12ClNO2/c11-9-8(2-1-5-12-9)10(13)3-6-14-7-4-10/h1-2,5,13H,3-4,6-7H2
• InChI Key: JNOILJHUZWJKFC-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C2=C(N=CC=C2)Cl)O

Description

4-(2-Chloropyridin-3-yl)oxan-4-ol is a heterocyclic compound featuring a pyridine ring substituted with a chlorine atom at the 2-position and fused to an oxane (tetrahydropyran) ring bearing a hydroxyl group at the 4-position. The compound’s hybrid structure combines the aromaticity and electron-deficient nature of 2-chloropyridine with the conformational flexibility of the oxane ring, making it a candidate for applications in medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-chloropyridin-3-yl)oxan-4-ol typically involves the following steps:

Starting Materials: The synthesis begins with 2-chloropyridine and tetrahydropyran-4-ol.

Reaction Conditions: The reaction is carried out under an inert atmosphere, such as argon, to prevent oxidation. The temperature is maintained at 0°C to control the reaction rate.

Reagents: Lithium aluminum hydride (LiAlH4) is used as a reducing agent to facilitate the formation of the desired product.

Procedure: The reaction mixture is stirred for a specified period, and the progress is monitored using thin-layer chromatography (TLC).

Industrial Production Methods

Industrial production of 4-(2-chloropyridin-3-yl)oxan-4-ol follows similar synthetic routes but on a larger scale. The process involves the use of automated reactors and continuous monitoring systems to ensure consistent product quality and yield.

Chemical Reactions Analysis

Types of Reactions

4-(2-chloropyridin-3-yl)oxan-4-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The pyridine ring can be reduced to form a piperidine derivative.

Substitution: The chlorine atom on the pyridine ring can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or hydrogen gas (H2) with a palladium catalyst are used.

Substitution: Nucleophilic substitution reactions are typically carried out in polar aprotic solvents like dimethyl sulfoxide (DMSO) or acetonitrile (CH3CN).

Major Products

Oxidation: Formation of 4-(2-Chloropyridin-3-YL)tetrahydro-2H-pyran-4-one.

Reduction: Formation of 4-(2-Chloropiperidin-3-YL)tetrahydro-2H-pyran-4-OL.

Substitution: Formation of 4-(2-Aminopyridin-3-YL)tetrahydro-2H-pyran-4-OL or 4-(2-Thiopyridin-3-YL)tetrahydro-2H-pyran-4-OL.

Scientific Research Applications

4-(2-chloropyridin-3-yl)oxan-4-ol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and heterocycles.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: It is used in the production of fine chemicals and as a building block for agrochemicals.

Mechanism of Action

The mechanism of action of 4-(2-chloropyridin-3-yl)oxan-4-ol involves its interaction with specific molecular targets:

Molecular Targets: The compound can interact with enzymes and receptors, modulating their activity.

Pathways Involved: It may influence signaling pathways related to cell growth, apoptosis, and inflammation.

Comparison with Similar Compounds

Key Insights

• Structural Flexibility : The oxane ring in the target compound likely offers conformational flexibility, contrasting with rigid systems like TR-9 or oxazole derivatives.
• Synthetic Accessibility : Compared to multi-aryl pyridines or diazo compounds , the target’s synthesis may be streamlined due to fewer reactive intermediates.
• Biological Potential: Analogous compounds with chloropyridine motifs show anti-inflammatory and antibacterial activities , suggesting unexplored therapeutic avenues for the target.